Cas no 1185311-97-0 (1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-ylamine dihydrochloride)

• Product Name: 1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-ylamine dihydrochloride
• CAS No: 1185311-97-0
• MF: C₉H₁₆Cl₃N₃S
• MW: 304.667437553406
• CID: 2190186
• PubChem ID: 45787159
• Update Time: 2025-06-14

1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-ylamine dihydrochloride
• 1-[(2-chloro-1,3-thiazol-5-yl)methyl]piperidin-3-amine,dihydrochloride
• 1185311-97-0
• 1-((2-Chlorothiazol-5-yl)methyl)piperidin-3-amine dihydrochloride
• 1-((2-Chlorothiazol-5-yl)methyl)piperidin-3-aminedihydrochloride
• 1-[(2-Chloro-1,3-thiazol-5-yl)methyl]piperidin-3-amine--hydrogen chloride (1/2)
• DTXSID80671631
• AKOS015940993
• DB-300436
• 1-[(2-chloro-1,3-thiazol-5-yl)methyl]piperidin-3-amine;dihydrochloride

• MDL： MFCD09607633
• Inchi： 1S/C9H14ClN3S.2ClH/c10-9-12-4-8(14-9)6-13-3-1-2-7(11)5-13;;/h4,7H,1-3,5-6,11H2;2*1H
• InChI Key： XGRNRQGMIXFCOE-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CN2CCCC(C2)N)S1.Cl.Cl

Computed Properties

• Exact Mass: 303.013052g/mol
• Monoisotopic Mass: 303.013052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų

Additional information on 1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-ylamine dihydrochloride

Research Brief on 1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-ylamine Dihydrochloride (CAS: 1185311-97-0)

1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-ylamine dihydrochloride (CAS: 1185311-97-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its thiazole and piperidine moieties, has been the subject of recent studies due to its potential pharmacological applications. The presence of the chloro-thiazole group suggests possible interactions with biological targets, making it a candidate for further investigation in therapeutic development.

Recent studies have focused on the synthesis and characterization of this compound, with particular attention to its physicochemical properties and stability. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to confirm its purity and structural integrity. These studies are critical for ensuring the compound's suitability for subsequent biological testing and potential use in drug formulations.

In vitro and in vivo evaluations of 1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-ylamine dihydrochloride have revealed promising activity against specific biological targets. For instance, preliminary data suggest its potential as a modulator of certain neurotransmitter receptors, which could have implications for treating neurological disorders. Additionally, its interaction with enzymes involved in metabolic pathways has been explored, highlighting its versatility as a scaffold for further medicinal chemistry optimization.

The compound's mechanism of action is currently under investigation, with researchers employing molecular docking and computational modeling to predict its binding affinity and selectivity. These studies aim to elucidate the structural features responsible for its biological activity, which could guide the design of more potent and selective derivatives. Such efforts are essential for advancing the compound's development as a potential therapeutic agent.

Despite the promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-ylamine dihydrochloride. Researchers are exploring various formulation strategies to enhance its bioavailability and reduce potential off-target effects. These efforts are supported by collaborations between academic institutions and pharmaceutical companies, underscoring the compound's translational potential.

In conclusion, 1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-ylamine dihydrochloride represents a compelling area of research in the chemical biology and pharmaceutical sciences. Its unique structural features and preliminary biological activity warrant further investigation to fully realize its therapeutic potential. Continued research efforts will be crucial in addressing the remaining challenges and advancing this compound toward clinical applications.